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Compound of Interest

Compound Name: 2-Methoxyfuran

Cat. No.: B1219529

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxyfuran is a heterocyclic organic compound characterized by a furan ring substituted
with a methoxy group at the 2-position.[1] Its unique electronic structure, combining the
properties of an ether and an electron-rich aromatic system, makes it a versatile and valuable
intermediate in organic synthesis.[1] This guide provides a comprehensive overview of the
reactivity and stability of 2-methoxyfuran, presenting key data, detailed experimental
protocols, and mechanistic insights relevant to its application in research and drug
development.

Physicochemical Properties

2-Methoxyfuran is a colorless to pale yellow liquid with a sweet, aromatic odor.[1] Key
physicochemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula CsHeO2 [2]

Molecular Weight 98.10 g/mol [2]

Density 1.065 g/mL at 25 °C [2]

Boiling Point 108-109 °C [3]

Refractive Index n20/D 1.447 [2]

Flash Point 10 °C (closed cup) [2]
Moderately soluble in water,

Solubility more soluble in organic [1]
solvents.

Synthesis of 2-Methoxyfuran

A common and effective method for the synthesis of 2-methoxyfuran involves the acid-

catalyzed pyrolysis of 2,5-dimethoxy-2,5-dihydrofuran.[3]

Experimental Protocol: Synthesis of 2-Methoxyfuran

This protocol is adapted from the literature for the laboratory-scale synthesis of 2-

methoxyfuran.[3]

Materials:

Vacuum pump

Procedure:

Distillation apparatus

2,5-dimethoxy-2,5-dihydrofuran

Potassium acetate (or other suitable acid catalyst)

Inert atmosphere (e.g., nitrogen or argon)
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o Set up a distillation apparatus equipped with a flask coated with an acid catalyst like
potassium acetate.

e Place 2,5-dimethoxy-2,5-dihydrofuran into the flask.

o Conduct the pyrolysis under reduced pressure.

o Carefully collect the distillate, which is crude 2-methoxyfuran.

e The product can be further purified by fractional distillation. A reported boiling point is 108-
109 °C at atmospheric pressure.[3]

Logical Workflow for the Synthesis of 2-Methoxyfuran:

Starting Material

2,5-Dimethoxy-2,5-dihydrofuran

Heat under vacuum

Process
4
Acid-Catalyzed Pyrolysis
(e.g., with Potassium Acetate)

Distillation

Product

2-Methoxyfuran

Click to download full resolution via product page

Caption: Synthesis of 2-Methoxyfuran via Pyrolysis.

Reactivity of 2-Methoxyfuran

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1219529?utm_src=pdf-body
https://www.semanticscholar.org/paper/Structure-and-thermochemical-properties-of-and-Hudzik-Bozzelli/d201e5e9b3061b505615eb482b2a91431d754dc0
https://www.benchchem.com/product/b1219529?utm_src=pdf-body
https://www.benchchem.com/product/b1219529?utm_src=pdf-body-img
https://www.benchchem.com/product/b1219529?utm_src=pdf-body
https://www.benchchem.com/product/b1219529?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The electron-rich furan ring, further activated by the electron-donating methoxy group, makes
2-methoxyfuran highly reactive towards electrophiles and a versatile diene in cycloaddition
reactions.

Diels-Alder Reactions

2-Methoxyfuran readily participates as a diene in [4+2] cycloaddition reactions with various
dienophiles. These reactions are crucial for the construction of complex cyclic systems.

Reaction with Maleic Anhydride and N-Methylmaleimide:

2-Methoxyfuran reacts with maleic anhydride and N-methylmaleimide to form the
corresponding cycloadducts.[2]

Table of Diels-Alder Reaction Yields (Illustrative):

] . Reaction .
Dienophile . Product Yield (%) Reference
Conditions

exo-4,10-dioxa-

Solvent-free, )
tricyclo[5.2.1.0]d

Maleic Anhydride  room 96 [4]
ec-8-ene-3,5-
temperature, 4h ]
dione
N- Dichloromethane  Corresponding Moderate to 5]
Methylmaleimide | reflux, 24h adduct Excellent

Reaction Pathway for Diels-Alder Cycloaddition:
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Caption: Generalized Diels-Alder Reaction Pathway.

Electrophilic Additions

The electron-rich nature of the furan ring in 2-methoxyfuran facilitates electrophilic addition
reactions.[1] Protonation typically occurs at the C5 position, leading to a stabilized carbocation
that can be trapped by nucleophiles.

Stability and Degradation of 2-Methoxyfuran

The stability of 2-methoxyfuran is influenced by several factors, including temperature, pH,
and the presence of oxidizing agents.

Thermal Stability

Computational studies have investigated the thermochemical properties and decomposition
pathways of 2-methoxyfuran. The O—CHs bond is identified as a relatively weak point in the
molecule.[6] High-temperature pyrolysis leads to a complex mixture of smaller molecules.[6][7]

Thermochemical Data:
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Parameter Value Reference

Enthalpy of Formation

-45.0 kcal/mol [8]
(AH°f298, gas phase)
C-H Bond Dissociation Energy
) ~120 kcal/mol [8]
(furan ring)
C-H Bond Dissociation Energy
98 kcal/mol [8]

(methoxy group)

Hydrolysis

2-Methoxyfuran is susceptible to acid-catalyzed hydrolysis. The furan ring is opened under
acidic conditions, leading to the formation of other organic species. The rate of hydrolysis is
dependent on the pH of the medium.

General Mechanism of Acid-Catalyzed Hydrolysis:
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Caption: Acid-Catalyzed Hydrolysis of 2-Methoxyfuran.

Oxidation

2-Methoxyfuran can be oxidized by various oxidizing agents. The reaction can lead to a
variety of products depending on the oxidant and reaction conditions. The electron-rich furan
ring is susceptible to oxidative cleavage.[9] Common oxidizing agents used in organic
synthesis include chromic acid, potassium permanganate, and various peroxy acids.[10][11]
[12]
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Conclusion

2-Methoxyfuran is a reactive and versatile building block in organic synthesis. Its electron-rich
nature dictates its reactivity, making it a valuable substrate for Diels-Alder reactions and
electrophilic additions. However, its stability is a critical consideration, particularly its sensitivity
to heat, acidic conditions, and oxidizing agents. A thorough understanding of these properties is
essential for its effective utilization in the development of new pharmaceuticals and other
advanced materials. This guide provides a foundational understanding to aid researchers in
harnessing the synthetic potential of 2-methoxyfuran while managing its inherent reactivity
and stability challenges.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Reactivity and
Stability of 2-Methoxyfuran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219529#reactivity-and-stability-of-2-methoxyfuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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